Cas no 1806058-34-3 (Methyl 3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806058-34-3
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4838243
• Update Time: 2025-07-21

Methyl 3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H7F3N2O6/c1-18-6-5(20-9(10,11)12)3-4(8(15)19-2)13-7(6)14(16)17/h3H,1-2H3
• InChI Key： JJDFJTDROJLWQS-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)N=C(C=1OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.4
• Topological Polar Surface Area: 104

Additional information on Methyl 3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate

Comprehensive Overview of Methyl 3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806058-34-3)

Methyl 3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806058-34-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are widely studied for their unique chemical properties and potential biological activities. The presence of methoxy, nitro, and trifluoromethoxy functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in CAS No. 1806058-34-3 for its potential role in developing novel crop protection agents and pharmaceutical intermediates. The compound's trifluoromethoxy group is known to improve lipophilicity, a critical factor in drug design. This aligns with the growing trend of fluorine-containing compounds in modern medicinal chemistry.

The synthesis of Methyl 3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate involves multi-step reactions, often starting from commercially available pyridine precursors. Key steps include nitration, etherification, and esterification, which require precise control of reaction conditions to achieve high yields. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound and ensuring its purity, a topic frequently searched by synthetic chemists.

From an industrial perspective, CAS No. 1806058-34-3 is gaining attention as a building block for advanced materials. Its unique electronic properties, attributed to the nitro and trifluoromethoxy substituents, make it a candidate for applications in organic electronics and catalysis. This aligns with the broader market shift toward sustainable chemistry and green synthesis, topics highly relevant to current research trends.

Safety and handling of Methyl 3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate follow standard laboratory protocols for nitroaromatic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. This aspect is often queried by laboratory technicians and EHS (Environmental Health and Safety) professionals.

In summary, CAS No. 1806058-34-3 represents a promising chemical intermediate with diverse applications. Its structural features and functional groups make it valuable for drug discovery, agrochemical development, and material science. As research continues, this compound is likely to play an increasingly important role in addressing challenges related to human health and environmental sustainability.